Cas no 2891518-29-7 (3-(1,1-difluoroethyl-2,2,2-d3)benzen-2,4,5,6-d4-amine)

• Product Name: 3-(1,1-difluoroethyl-2,2,2-d3)benzen-2,4,5,6-d4-amine
• CAS No: 2891518-29-7
• MF: C₈H₉F₂N
• MW: 164.203700780869
• CID: 6827506
• PubChem ID: 172403281
• Update Time: 2025-02-15

3-(1,1-difluoroethyl-2,2,2-d3)benzen-2,4,5,6-d4-amine Chemical and Physical Properties

Names and Identifiers

• 2891518-29-7
• CS-25780
• 3-(1,1-difluoroethyl-2,2,2-d3)benzen-2,4,5,6-d4-amine

• Inchi： 1S/C8H9F2N/c1-8(9,10)6-3-2-4-7(11)5-6/h2-5H,11H2,1H3/i1D3,2D,3D,4D,5D
• InChI Key： QDGJIBRTFXRYTH-AAYPNNLASA-N
• SMILES： FC(C([2H])([2H])[2H])(C1C([2H])=C([2H])C([2H])=C(C=1[2H])N)F

Computed Properties

• Exact Mass: 164.11424284Da
• Monoisotopic Mass: 164.11424284Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų